2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H19FN4OS/c17-14-3-1-2-13(10-14)11-20-5-7-21(8-6-20)12-15(22)19-16-18-4-9-23-16/h1-4,9-10H,5-8,11-12H2,(H,18,19,22)
• InChI Key: BQODKKWNMVNAME-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)CC(=O)NC3=NC=CS3
• Molecular Formula: C16H19FN4OS
• Molecular Weight: 334.4 g/mol

Description

2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide, also known as FBTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FBTA is a thiazole derivative that possesses several unique properties, making it an attractive candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor and a potent antagonist at the serotonin 5-HT2A receptor. This dual mechanism of action is thought to contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in certain regions of the brain, which is thought to contribute to its antipsychotic and anxiolytic effects. This compound has also been found to modulate the activity of several neurotransmitter systems, including the glutamatergic and GABAergic systems.

Advantages and Limitations for Lab Experiments

2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide has several advantages for use in lab experiments. It is a potent and selective ligand for the dopamine D2 receptor and the serotonin 5-HT2A receptor, making it a valuable tool for studying the role of these receptors in various physiological and pathological processes. However, this compound also has some limitations, including its relatively short half-life and its potential for off-target effects.

Future Directions

There are several future directions for research on 2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide. One area of interest is the development of more potent and selective ligands for the dopamine D2 receptor and the serotonin 5-HT2A receptor, which could provide a more targeted approach for the treatment of psychiatric disorders. Another area of research is the investigation of the potential therapeutic effects of this compound in other areas, such as pain management and neurodegenerative diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential for off-target effects.

Synthesis Methods

2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide can be synthesized using a variety of methods, including the reaction of 2-chloro-N-(1,3-thiazol-2-yl)acetamide with 3-fluorobenzylpiperazine. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure a high yield of the desired product.

Scientific Research Applications

2-[4-(3-fluorobenzyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of research has been in the field of medicinal chemistry, where this compound has been shown to possess significant pharmacological properties. This compound has been found to exhibit potent antipsychotic and anxiolytic effects, making it a promising candidate for the treatment of various psychiatric disorders.